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Compound of Interest

Compound Name: 4,4'-Methylenedicyclohexanamine

Cat. No.: B110537

For Immediate Release

This technical guide provides an in-depth overview of the core physical properties of bis(4-
aminocyclohexyl)methane, also known as 4,4'-methylenebis(cyclohexylamine). The information
presented is curated for researchers, scientists, and professionals in drug development who
utilize this compound in their work. This document summarizes key quantitative data in a
structured format and outlines the standard experimental protocols for their determination.

Bis(4-aminocyclohexyl)methane is a versatile chemical intermediate with the CAS Registry
Number 1761-71-3.[1][2] It is recognized for its role as a curing agent in epoxy resins and as a
monomer in the synthesis of various polymers, including those with applications in the
biomedical field. An accurate understanding of its physical properties is critical for its proper
handling, application, and the development of new materials.

Summary of Physical and Chemical Properties

The physical characteristics of bis(4-aminocyclohexyl)methane have been determined through
various analytical methods. These properties are essential for predicting its behavior in different
chemical processes and for ensuring safe handling and storage. The compound typically
appears as a yellowish-white liquid or a brown solid paste.[1][3]
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Property Value Notes

Molecular Formula C13H26N2 [1112]

Molecular Weight 210.36 g/mol [1][2]
Isomer dependent (cis-cis:

Melting Point 60-65 °C (140-149 °F) 140-143.6°F, trans-trans:
147.2-149°F)[2][3]

Boiling Point 320.0 £ 0.0 °C at 760 mmHg [2]

Density 0.9 +£0.1 g/cm? At 77°F (25°C)[2][3]

Vapor Pressure

0.0 £ 0.6 mmHg at 25 °C

[2]

Flash Point

1448 £17.9 °C (318.2 °F)

Closed cup method[2]

Solubility in Water

Insoluble to very soluble

Sources vary, with some
indicating insolubility and
others high solubility.[1][2][3]

Refractive Index

1.499

[2]

Experimental Protocols

The determination of the physical properties listed above requires precise and standardized

experimental procedures. Below are detailed methodologies for measuring some of the key

properties of bis(4-aminocyclohexyl)methane.

Melting Point Determination (Capillary Method)

The melting point is a crucial indicator of a substance's purity.[4][5]

Principle: A small, powdered sample of the substance is heated at a controlled rate. The

temperature range from the first sign of melting to the complete liquefaction of the sample is

recorded as the melting point.[4][6]

Methodology:
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o Sample Preparation: The solid sample is thoroughly dried and finely powdered.[6] A small
amount is packed into a capillary tube, sealed at one end, to a height of 2-3 mm.[7]

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, such as a Mel-
Temp or Thiele tube, adjacent to a calibrated thermometer.[4][8]

e Heating: The sample is heated rapidly to a temperature about 15-20°C below the expected
melting point.[7] The heating rate is then reduced to 1-2°C per minute to allow for thermal
equilibrium.[4]

o Observation and Recording: The temperature at which the first drop of liquid appears is
recorded as the beginning of the melting range. The temperature at which the entire solid
turns into a clear liquid is recorded as the end of the range.[4][7]

Boiling Point Determination (Distillation Method)

The boiling point is the temperature at which a liquid's vapor pressure equals the external
pressure.[9]

Principle: For a sufficient quantity of liquid, a simple distillation is performed. The temperature
of the vapor that is in equilibrium with the boiling liquid is measured. This constant temperature
is the boiling point.[10]

Methodology:

o Apparatus Setup: A distillation flask is filled with the liquid sample (at least 5 mL) and a few
boiling chips to ensure smooth boiling. A thermometer is positioned so that the top of the
bulb is level with the bottom of the side-arm leading to the condenser.[9]

o Heating: The flask is heated gently. As the liquid boils, the vapor rises and surrounds the
thermometer bulb.

» Measurement: The temperature is monitored. As the vapor condenses in the condenser, the
temperature reading on the thermometer will stabilize. This steady temperature is recorded
as the boiling point at the measured atmospheric pressure.[10] For smaller quantities, a
micro-boiling point method using an inverted capillary tube in a small sample tube can be
employed.[11][12]
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Density Determination (Direct Mass and Volume
Measurement)

Density is the mass of a substance per unit volume.[13]

Principle: The density of a liquid is determined by accurately measuring its mass and
corresponding volume.[13][14]

Methodology:

Mass Measurement: The mass of a clean, dry graduated cylinder or pycnometer (volumetric
flask) is measured using an electronic balance.[14]

» Volume Measurement: A specific volume of the liquid is added to the graduated cylinder. The
volume is read from the bottom of the meniscus.[14]

o Combined Measurement: The mass of the cylinder containing the liquid is measured.

e Calculation: The mass of the liquid is found by subtracting the mass of the empty cylinder.
The density is then calculated by dividing the mass of the liquid by its measured volume.[14]
[15] This procedure is typically repeated multiple times to ensure accuracy, and the average
value is reported.[14]

Visualized Experimental Workflow

To illustrate the logical flow of determining these fundamental physical properties, the following
diagram outlines a generalized experimental workflow.
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Sample Preparation
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Caption: Generalized workflow for determining the physical properties of bis(4-
aminocyclohexyl)methane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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